N1-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[2-(furan-3-yl)-2-hydroxy-2-thiophen-2-ylethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C19H15F3N2O4S/c20-19(21,22)12-3-1-4-14(9-12)24-17(26)16(25)23-11-18(27,13-6-7-28-10-13)15-5-2-8-29-15/h1-10,27H,11H2,(H,23,25)(H,24,26)
• InChI Key: GBCWXWDWKVQIJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC(C2=COC=C2)(C3=CC=CS3)O)C(F)(F)F
• Molecular Formula: C19H15F3N2O4S
• Molecular Weight: 424.4 g/mol

Description

“N1-(2-(furan-3-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide” is a complex organic compound. It contains a thiophene nucleus, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

The molecular formula of the compound is C12H12N2O3S, and it has a molecular weight of 264.3. The compound contains a thiophene nucleus, which is a five-membered heteroaromatic compound containing a sulfur atom.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 264.3. More specific physical and chemical properties are not detailed in the available resources.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Furochromen-4-ones, such as the one described, have been investigated for their pharmaceutical potential. The furo[3,2-c]chromen-4-one isomer, in particular, shows diverse biological activities, including antiviral, anticancer, antifungal, and antioxidant properties. .

Future Directions

Thiophene and its derivatives have attracted great interest in industry as well as academia due to their wide range of therapeutic properties. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. This could potentially include the compound , but specific future directions are not detailed in the available resources.